Cas no 1192243-01-8 (1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide)

• Product Name: 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide
• CAS No: 1192243-01-8
• MF: C₈H₁₂N₄O₅
• MW: 244.204681396484
• CID: 3083890
• PubChem ID: 5064
• Update Time: 2025-10-28

1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>1-[3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-1,2,4-TRIAZOLE-3-CARBOXAM IDE
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide
• HMS3259D04
• Rebetron (Salt/Mix)
• 1H-1,4-Triazole-3-carboxamide, 1-.beta.-D-ribofuranosyl-
• WQC81835
• CHEMBL34
• EN300-49855
• DTXSID30860538
• CHEBI:94463
• Oprea1_061838
• 1-.beta.-D-Ribofuranosyl-1H-1,4-triazole-3-carboxamide
• 1-[3,4-dihydroxy-5-(hydroxymethyl)-2-oxolanyl]-1,2,4-triazole-3-carboxamide
• NC00688
• BRD-A96255180-001-01-2
• NCGC00015904-05
• STK029646
• 1-.beta.-D-Ribofuranosyl-1H-1,2,4-triazole-3-carboxamide
• HMS3656E10
• ZINC01035331
• BBL005903
• 1,4-Triazole-3-carboxamide, 1-.beta.-D-ribofuranosyl-
• 1-(3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-1,2,4-triazole-3-carboxamide
• 1192243-01-8
• IWUCXVSUMQZMFG-UHFFFAOYSA-N
• CS-0441880
• VS-01598
• SCHEMBL4064991
• AKOS005380958
• 1,2,4-Triazole-3-carboxamide, 1-.beta.-D-ribofuranosyl-
• SY055294
• 1-pentofuranosyl-1H-1,2,4-triazole-3-carboximidic acid
• ZINC01091444
• Ribamide
• ICN 1229
• 1-pentofuranosyl-1h-1,2,4-triazole-3-carboxamide
• NCGC00095898-01
• Q27166325
• NCGC00015904-02
• 1-,beta,-D-Ribofuranosyl-1,2,4-triazole-3-carboxamide
• RTC
• NSC 163039
• HMS3371C16
• STL454985

• MDL： MFCD01544655
• Inchi： 1S/C8H12N4O5/c9-6(16)7-10-2-12(11-7)8-5(15)4(14)3(1-13)17-8/h2-5,8,13-15H,1H2,(H2,9,16)
• InChI Key： IWUCXVSUMQZMFG-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1CO)O)O)N1C=NC(C(N)=O)=N1

Computed Properties

• Exact Mass: 244.08076950Da
• Monoisotopic Mass: 244.08076950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Triazole ribonucleosides and ribonucleotides

Additional information on 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide

1-[3,4-Dihydroxy-5-(Hydroxymethyl)Oxolan-2-yl]-1H-1,2,4-Triazole-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 1192243-01-8, commonly referred to as 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This molecule is a derivative of the 1,2,4-triazole class of heterocyclic compounds, which are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science. The presence of the oxolane (tetrahydrofuran) ring with hydroxyl and hydroxymethyl substituents adds complexity to its structure, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the biological activity of this compound, particularly its potential as an antimicrobial agent. Researchers have explored its ability to inhibit the growth of pathogenic bacteria and fungi, which could pave the way for its use in developing new antibiotics or antifungal treatments. The triazole moiety is known for its versatility in forming hydrogen bonds and coordinating with metal ions, properties that are crucial for drug design. The addition of the oxolane ring further enhances these characteristics by introducing steric bulk and hydrophilic groups that can influence bioavailability and target specificity.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key challenge lies in controlling the stereochemistry of the hydroxyl groups on the oxolane ring to ensure optimal biological activity. Advanced techniques such as asymmetric catalysis and computational modeling have been employed to address these challenges, leading to more efficient synthesis pathways.

The structural elucidation of this compound has been achieved through a combination of spectroscopic methods such as NMR and mass spectrometry. These analyses have confirmed the presence of all functional groups and their spatial arrangement within the molecule. Such detailed structural information is essential for understanding how the compound interacts with biological targets at a molecular level.

From an environmental perspective, there is growing interest in assessing the ecotoxicological profile of this compound. Initial studies suggest that it exhibits low toxicity towards non-target organisms under controlled laboratory conditions. However, further research is needed to evaluate its long-term effects on ecosystems and biodegradation potential.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new applications for this compound. Its ability to act as a lead molecule in drug discovery programs makes it a valuable asset in combating emerging diseases such as antibiotic-resistant infections. Additionally, its unique electronic properties could be harnessed in developing advanced materials for electronic devices or sensors.

In conclusion, 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-1,2,4-triazole-3-carboxamide represents a promising candidate for various scientific endeavors due to its versatile structure and potential biological activities. As research continues to uncover its full spectrum of applications, this compound is poised to make significant contributions to fields ranging from medicine to environmental science.